Cas no 1804709-42-9 (4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804709-42-9
• MF: C₈H₃F₅N₂O₅
• MW: 302.111839532852
• CID: 4842345
• Update Time: 2025-07-01

4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H3F5N2O5/c9-5(10)2-1-3(7(16)17)14-6(4(2)15(18)19)20-8(11,12)13/h1,5H,(H,16,17)
• InChI Key： MJYKGKFPCOZNSY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N=C(C=1[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 384
• XLogP3: 2.7
• Topological Polar Surface Area: 105

Additional information on 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid

Introduction to 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804709-42-9)

4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1804709-42-9, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated and nitro substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The molecular structure of 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid consists of a pyridine ring substituted with a difluoromethyl group at the 4-position, a nitro group at the 3-position, a trifluoromethoxy group at the 2-position, and a carboxylic acid moiety at the 6-position. This arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex pharmacophores. The fluorine atoms, in particular, play a crucial role in modulating the bioavailability and metabolic stability of drug candidates.

In recent years, there has been growing interest in fluorinated pyridines due to their ability to enhance binding affinity, improve pharmacokinetic profiles, and increase resistance to metabolic degradation. The introduction of fluorine atoms into pharmaceutical molecules often leads to improved solubility, better cell membrane penetration, and altered enzyme interactions. For instance, studies have demonstrated that fluorinated aromatic compounds can exhibit higher metabolic stability by resisting oxidative degradation pathways such as cytochrome P450-mediated reactions. This makes 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid a promising building block for designing novel therapeutic agents.

The nitro group at the 3-position of the pyridine ring is another critical feature that influences the reactivity and biological activity of this compound. Nitro groups are well-known for their ability to act as pharmacophores in various drug classes, including antiviral, antibacterial, and anticancer agents. The electron-withdrawing nature of the nitro group can enhance the binding interactions between a drug molecule and its target receptor, leading to increased efficacy. Additionally, nitro groups can be reduced to amino groups under specific conditions, allowing for further functionalization and diversification of molecular structures.

The trifluoromethoxy group at the 2-position adds another layer of complexity to the molecular framework of 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid. This substituent is known for its ability to increase lipophilicity and improve oral bioavailability, which are essential factors for drug development. The trifluoromethoxy group also interacts favorably with hydrogen bond donors and acceptors in biological systems, enhancing receptor binding affinity. These properties make it an attractive moiety for medicinal chemists seeking to optimize drug-like characteristics.

The carboxylic acid functionality at the 6-position provides a site for further chemical modification through esterification, amidation, or other derivatization strategies. Carboxylic acids are versatile handles that allow for the attachment of various pharmacophoric groups or linker molecules, enabling the synthesis of conjugates with tailored biological activities. This flexibility makes 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid a valuable intermediate in library synthesis programs aimed at discovering novel drug candidates.

Recent advancements in computational chemistry and machine learning have further highlighted the importance of fluorinated pyridines in drug discovery. These computational tools enable researchers to predictively model the interactions between molecules and biological targets with high accuracy. By leveraging these technologies, scientists can rapidly screen large libraries of compounds for potential therapeutic applications. In particular, virtual screening algorithms have been used to identify novel derivatives of 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid that exhibit enhanced potency against specific disease targets.

In addition to its synthetic utility, 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid has shown promise in several preclinical studies as an intermediate for developing new treatments against various diseases. For example, researchers have explored its potential as a precursor for kinase inhibitors, which are critical in treating cancers and inflammatory disorders. The combination of electron-withdrawing groups such as nitro and difluoromethyl enhances hydrogen bonding interactions with hinge regions of protein kinases, leading to potent inhibition of enzymatic activity.

Another area where this compound has been investigated is in antiviral therapy. Fluorinated pyridines have been incorporated into nucleoside analogs that mimic natural nucleobases but are resistant to viral polymerase enzymes. This resistance helps prevent viral replication by inhibiting key steps in the viral life cycle. The structural features of 4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid, particularly its ability to form stable hydrogen bonds with viral proteins, make it an ideal candidate for designing next-generation antiviral agents.

The carboxylic acid moiety also allows for further derivatization into esters or amides that can be used as prodrugs or bioconjugates. Prodrugs are inactive precursors that are converted into active drugs within the body upon administration. This approach can improve drug solubility or stability during storage while maintaining high efficacy upon delivery at the target site. Bioconjugates involve linking therapeutic molecules to carriers such as antibodies or nanoparticles for targeted delivery systems.

In conclusion,4-(Difluoromethyl)-3-nitro-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804709-42-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—combining fluorinated substituents with functional groups like nitro and carboxylic acid—make it an invaluable intermediate for synthesizing novel therapeutics targeting various diseases including cancer and viral infections. As computational methods continue to advance our understanding of molecular interactions, this compound will likely play an increasingly important role in future drug discovery efforts.